Cas no 3862-73-5 (benzenamine, 2,3,4-trifluoro-)

benzenamine, 2,3,4-trifluoro- Properties

Names and Identifiers

• 2,3,4-Trifluoroaniline
• 2,3,4-TRIFLUORANILINE
• 2,3,4-Trifluorobenzenamine
• Benzenamine, 2,3,4-trifluoro-
• 2,3,4-trifluoro aniline
• 2,3,4-Trifluoro-phenylamine
• Aniline, 2,3,4-trifluoro-
• WRDGNXCXTDDYBZ-UHFFFAOYSA-N
• 2,3,4-TFA
• 2,3,4-trifluorophenylamine
• PubChem2297
• 2.3.4-Trifluoroaniline
• 2,3,4-Trifluoro-anilin
• 2,3, 4-Trifluoroaniline
• 2,3,4-Trifluoro-benzenamin
• KSC225C7
• KSC225C7N
• EC 407-170-9
• Z104473516
• F2190-0496
• STR04856
• T1385
• 3862-73-5
• AKOS000119730
• 4-12-00-01114 (Beilstein Handbook Reference)
• CS-W010988
• AC-10243
• Benzenamine, 2,3,4-trifluoro-C198
• BRN 3245609
• NS00006091
• FT-0609376
• SCHEMBL112835
• A6528
• MFCD00011737
• DTXSID60959469
• 2,3,4-Trifluoroaniline, 98%
• A6771
• J-506864
• AM20040342
• ethyl?1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate
• EN300-19314
• 2,3,4-Trifluoroaniline,98%
• 2,3,4-Trifluorobenzenamine2,3,4-(Trifluoro)aniline
• STL353604
• DTXCID001387346
• DB-030756
• +Expand

• MDL： MFCD00011737
• InChIKey： WRDGNXCXTDDYBZ-UHFFFAOYSA-N
• Inchi： 1S/C6H4F3N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H2
• SMILES： FC1C(=C(C([H])=C([H])C=1N([H])[H])F)F
• BRN： 3245609

Computed Properties

• Exact Mass: 147.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.03
• Heavy Atom Count: 10
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.26730
• PSA: 26.02000
• Refractive Index: n20/D 1.486(lit.)
• Boiling Point: 92°C/48mmHg
• Melting Point: 14-15°C
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: colorless liquid
• Density: 1.393 g/mL at 25 °C(lit.)

benzenamine, 2,3,4-trifluoro- Security Information

• Symbol: GHS05 GHS07 GHS08 GHS09
• RTECS：CY1211500
• WGK Germany：3
• Safety Term：S23;S26;S36/37/39;S61
• Safety Instruction： S23-S26-S36/37/39-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R38; R41; R48/22; R51/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H302,H312,H315,H318,H373,H411
• Warning Statement： P273,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 21/22-38-41-48/22-51/53
• Signal Word：Danger
• HazardClass：Comb liq
• FLUKA BRAND F CODES：9

benzenamine, 2,3,4-trifluoro- Customs Data

• HS CODE：29214210
• Customs Data：

  China Customs Code:

  29214210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides